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Compound of Interest

Compound Name: Bathocuproine disulfonate

Cat. No.: B1214263 Get Quote

This technical guide provides an in-depth overview of the molar extinction coefficient of

bathocuproine disulfonate, a critical parameter for researchers, scientists, and drug

development professionals involved in copper analysis. This document outlines the quantitative

data, detailed experimental protocols for copper quantification, and a visual representation of

the analytical workflow.

Introduction to Bathocuproine Disulfonate
Bathocuproine disulfonate (BCS) is a water-soluble, highly specific chelating agent for

cuprous ions (Cu(I)).[1] Upon binding to Cu(I), BCS forms a stable, water-soluble orange-

colored complex.[2] This distinct color change allows for the sensitive colorimetric

determination of copper concentrations in various samples, including biological and

environmental ones.[3] The intensity of the color, measured as absorbance, is directly

proportional to the concentration of the Cu(I)-BCS complex, a principle governed by the Beer-

Lambert law. A key constant in this relationship is the molar extinction coefficient (ε), which is

essential for accurate quantification.

Molar Extinction Coefficient Data
The molar extinction coefficient is a measure of how strongly a substance absorbs light at a

particular wavelength. For the Cu(I)-BCS complex, this value is crucial for converting
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absorbance measurements into molar concentrations. The table below summarizes the

reported values under specific experimental conditions.

Molar Extinction
Coefficient (ε)
(M⁻¹cm⁻¹)

Wavelength (λmax)
(nm)

pH Solvent/Medium

12,250 483 7.0 Aqueous solution

12,000 483-522 Not specified Aqueous solution

Not specified, but

forms a colored

complex

484 4.0 - 5.0 Aqueous buffer

Not specified, but

forms a colored

complex

478 4.0 - 6.0 Aqueous solution

Experimental Protocol: Quantification of Total
Copper
This protocol details the methodology for determining the total copper concentration in a

sample using the bathocuproine disulfonate assay. The principle involves the reduction of

any cupric ions (Cu(II)) to cuprous ions (Cu(I)), followed by chelation with BCS and

spectrophotometric measurement.

Principle
Total copper in a sample is first reduced to the cuprous state (Cu(I)) using a reducing agent like

hydroxylamine hydrochloride or ascorbic acid.[2][4] The resulting Cu(I) ions then react with

bathocuproine disulfonate to form a distinct orange-colored complex with a maximum

absorbance at approximately 483 nm.[1][5] The absorbance of this complex is measured using

a spectrophotometer, and the copper concentration is calculated using the Beer-Lambert law (A

= εcl), where A is absorbance, ε is the molar extinction coefficient, c is the concentration, and l

is the path length of the cuvette (typically 1 cm).
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Reagents and Materials
Bathocuproine disulfonate disodium salt (BCS) solution (e.g., 0.25 mM in water)

Hydroxylamine hydrochloride or Ascorbic acid solution (Reducing agent)

Buffer solution (e.g., Sodium acetate buffer, pH 4.0-5.0)

Copper standard solution (e.g., 1000 mg/L Cu)

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

Spectrophotometer

Cuvettes (1 cm path length)

Volumetric flasks and pipettes

Assay Procedure
Sample Preparation: If the sample contains bound copper or is in an unsuitable matrix, an

acid digestion or extraction step may be necessary to release the copper ions.[6] For

aqueous samples, ensure the pH is adjusted to be within the optimal range of 4-5 before

analysis.[2]

Reduction of Cu(II) to Cu(I): To a known volume of the sample, add the reducing agent (e.g.,

hydroxylamine hydrochloride). This step ensures that all copper ions are in the Cu(I) state,

which is reactive with BCS.

Complex Formation: Add the BCS solution to the sample. The solution should be buffered to

maintain a pH between 4 and 5 for optimal color development.[2] Allow the reaction to

proceed for a sufficient time to ensure complete complex formation (e.g., 3-5 minutes).[4]

Spectrophotometric Measurement: Measure the absorbance of the resulting orange-colored

solution at the wavelength of maximum absorbance (approximately 483 nm) using a

spectrophotometer.[5] Use a reagent blank (containing all components except the copper

standard or sample) to zero the instrument.
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Quantification: Calculate the concentration of copper in the sample using a standard

calibration curve or by direct application of the Beer-Lambert law if the molar extinction

coefficient is known and validated for the specific instrumental and buffer conditions.

Experimental Workflow Diagram
The following diagram illustrates the logical steps involved in the quantification of copper using

the bathocuproine disulfonate assay.
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Caption: Workflow for copper quantification using bathocuproine disulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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